Cas no 851599-82-1 (ELN318463 racemate)

• Product Name: ELN318463 racemate
• CAS No: 851599-82-1
• MF: C₁₉H₂₀BrClN₂O₃S
• MW: 471.795701980591
• CID: 2950170
• PubChem ID: 18455200
• Update Time: 2024-12-09

ELN318463 racemate Chemical and Physical Properties

Names and Identifiers

• ELN 318463 (racemate)
• ELN318463 racemate
• ELN-318463 racemate
• N-[(4-bromophenyl)methyl]-4-chloro-N-(2-oxoazepan-3-yl)benzenesulfonamide
• Benzenesulfonamide, N-[(4-bromophenyl)methyl]-4-chloro-N-(hexahydro-2-oxo-1H-azepin-3-yl)-
• N-[(4-Bromophenyl)methyl]-4-chloro-N-(hexahydro-2-oxo-1H-azepin-3-yl)benzenesulfonamide (ACI)
• N-(4-Bromobenzyl)-4-chloro-N-(2-oxoazepan-3-yl)benzenesulfonamide
• TS-07799
• CS-6556
• DA-73066
• ELN318463 (racemate)
• 851599-82-1
• AKOS040733090
• SCHEMBL5512100
• HY-50882A
• DB-015046
• ELN 318463 racemate

• Inchi： 1S/C19H20BrClN2O3S/c20-15-6-4-14(5-7-15)13-23(18-3-1-2-12-22-19(18)24)27(25,26)17-10-8-16(21)9-11-17/h4-11,18H,1-3,12-13H2,(H,22,24)
• InChI Key： KTCJYACFOQWRDO-UHFFFAOYSA-N
• SMILES： O=C1C(N(S(C2C=CC(Cl)=CC=2)(=O)=O)CC2C=CC(Br)=CC=2)CCCCN1

Computed Properties

• Exact Mass: 470.00665g/mol
• Monoisotopic Mass: 470.00665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.9Ų

ELN318463 racemate Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.